molecular formula C21H14Br2O5 B15395820 3,3'-(ethoxymethylene)bis(6-bromo-4H-chromen-4-one) CAS No. 90368-71-1

3,3'-(ethoxymethylene)bis(6-bromo-4H-chromen-4-one)

Cat. No.: B15395820
CAS No.: 90368-71-1
M. Wt: 506.1 g/mol
InChI Key: LRWJTBPUGSUSTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3'-(Ethoxymethylene)bis(6-bromo-4H-chromen-4-one) is a dimeric chromenone derivative characterized by two 6-bromo-4H-chromen-4-one units linked via an ethoxymethylene bridge. Chromenones (benzopyran-4-ones) are heterocyclic compounds with a fused benzene and pyrone ring system, often studied for their biological activities, including antimicrobial and anticancer properties . The bromine substituent at position 6 enhances electronic delocalization and may influence intermolecular interactions, while the ethoxymethylene group introduces conformational flexibility. Structural elucidation of such compounds typically employs X-ray crystallography, often refined using software like SHELX .

Properties

CAS No.

90368-71-1

Molecular Formula

C21H14Br2O5

Molecular Weight

506.1 g/mol

IUPAC Name

6-bromo-3-[(6-bromo-4-oxochromen-3-yl)-ethoxymethyl]chromen-4-one

InChI

InChI=1S/C21H14Br2O5/c1-2-26-21(15-9-27-17-5-3-11(22)7-13(17)19(15)24)16-10-28-18-6-4-12(23)8-14(18)20(16)25/h3-10,21H,2H2,1H3

InChI Key

LRWJTBPUGSUSTH-UHFFFAOYSA-N

Canonical SMILES

CCOC(C1=COC2=C(C1=O)C=C(C=C2)Br)C3=COC4=C(C3=O)C=C(C=C4)Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Features

The compound is distinguished from monomeric chromenones by its dimeric architecture. Key comparisons include:

4-(4-Bromophenyl)-7,7-dimethyl-2-methylamino-3-nitro-7,8-dihydro-4H-chromen-5(6H)-one (): Substituents: Contains a 4-bromophenyl group, nitro (-NO₂), methylamino (-NHCH₃), and dimethyl substituents. Core Structure: A single chromenone unit with a saturated 7,8-dihydro ring, reducing aromaticity compared to the fully unsaturated 4H-chromen-4-one in the target compound. Bond Angles: Key angles (e.g., C8–C7–C11: ~120°, C4–C5–C6: ~109°) reflect steric and electronic effects from substituents .

6-Bromo-4H-chromen-4-one (Monomeric Analog): Symmetry: Lacks the ethoxymethylene bridge, resulting in a simpler structure. Reactivity: Bromine at position 6 directs electrophilic substitution to adjacent positions, whereas dimerization may alter reactivity due to steric hindrance.

Data Tables

Table 1: Structural Comparison of Chromenone Derivatives

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Features
3,3'-(Ethoxymethylene)bis(6-bromo-4H-chromen-4-one) C₂₃H₁₈Br₂O₅ 552.1 Two 6-bromo groups, ethoxymethylene bridge Dimeric, unsaturated chromenone cores
4-(4-Bromophenyl)-7,7-dimethyl-2-methylamino-3-nitro-7,8-dihydro-4H-chromen-5(6H)-one C₁₉H₂₂BrN₃O₄ 436.3 4-bromophenyl, nitro, methylamino Saturated 7,8-dihydro ring
6-Bromo-4H-chromen-4-one C₉H₅BrO₂ 229.0 6-bromo Monomeric, planar structure

Table 2: Bond Angles from

Bond Angle Value (°) Compound Context
C8–C7–C11 ~120 Steric strain from substituents
C4–C5–C6 ~109 Saturated ring conformation

Research Findings and Hypotheses

Structural Rigidity vs.

Dimerization Impact: Dimeric structures often exhibit higher melting points and lower solubility than monomers, as seen in related bis-coumarins.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.